Cas no 2361762-60-7 (N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361762-60-7
• MF: C₁₉H₂₆N₂O₂
• MW: 314.421945095062
• CID: 5414205
• PubChem ID: 145896474
• Update Time: 2025-11-01

N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z1492416245
• N-[1-(3,5-Dimethylphenyl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide
• N-[1-(3,5-dimethylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26578151
• 2361762-60-7
• N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C19H26N2O2/c1-5-18(22)21-8-6-16(7-9-21)19(23)20-15(4)17-11-13(2)10-14(3)12-17/h5,10-12,15-16H,1,6-9H2,2-4H3,(H,20,23)
• InChI Key： UOFWOKLFUKJWMQ-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC(C2=CC(C)=CC(C)=C2)C)=O)CC1

Computed Properties

• Exact Mass: 314.199428076g/mol
• Monoisotopic Mass: 314.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.5±50.0 °C(Predicted)
• pka: 15.10±0.20(Predicted)

Additional information on N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Professional Introduction to N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No: 2361762-60-7)

N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2361762-60-7, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a piperidine ring and an acrylate moiety, contribute to its unique pharmacological profile and potential therapeutic applications.

The 3,5-Dimethylphenyl substituent in the molecule is a key feature that influences its interactions with biological targets. This aromatic group, with its two methyl substituents at the 3 and 5 positions, enhances the lipophilicity of the compound, which is often a critical factor in drug efficacy. The piperidine ring, on the other hand, is known for its ability to form stable hydrogen bonds with biological molecules, thereby increasing the binding affinity of the compound to its target receptors.

The acrylate group in the molecule is another crucial structural element. This functional group is capable of undergoing various chemical reactions, including Michael addition and Diels-Alder reactions, which can be exploited in drug design and development. The presence of the 1-oxo-2-propen-1-yl moiety further enhances the reactivity of the molecule, making it a versatile scaffold for synthesizing novel derivatives with improved pharmacological properties.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide has been identified as a potential lead compound in this context. Studies have shown that this molecule exhibits inhibitory activity against several key enzymes implicated in inflammation and cancer progression. The ability to modulate these enzymatic activities suggests that this compound could be developed into a therapeutic agent for treating inflammatory disorders and cancer.

The synthesis of N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has been instrumental in achieving efficient synthesis routes. These methods not only improve the overall yield but also minimize side reactions, resulting in a more sustainable and scalable production process.

Evaluation of the pharmacokinetic properties of N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for any potential drug candidate. Furthermore, preliminary toxicology studies have shown that the molecule is well-tolerated at therapeutic doses, suggesting its safety for further clinical development.

The potential therapeutic applications of N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide are vast. Research has highlighted its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to interact with specific neurotransmitter receptors suggests that it could modulate neural activity and improve cognitive function. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions like rheumatoid arthritis.

In conclusion, N-[1-(3,5-Dimethylphenyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No: 2361762-60-7) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its complex molecular architecture and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of biological targets continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.